Cas no 2679941-46-7 (rac-[(4R,5R)-2,2,5-trimethyl-1,3-oxazolidin-4-yl]methanol)

• Product Name: rac-[(4R,5R)-2,2,5-trimethyl-1,3-oxazolidin-4-yl]methanol
• CAS No: 2679941-46-7
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5880197
• PubChem ID: 165918369
• Update Time: 2025-05-19

rac-[(4R,5R)-2,2,5-trimethyl-1,3-oxazolidin-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 2679941-46-7
• rac-[(4R,5R)-2,2,5-trimethyl-1,3-oxazolidin-4-yl]methanol
• EN300-28270670

• Inchi： 1S/C7H15NO2/c1-5-6(4-9)8-7(2,3)10-5/h5-6,8-9H,4H2,1-3H3/t5-,6-/m0/s1
• InChI Key： TXFXKNWKFLOPRG-WDSKDSINSA-N
• SMILES： O1[C@@H](C)[C@H](CO)NC1(C)C

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on rac-[(4R,5R)-2,2,5-trimethyl-1,3-oxazolidin-4-yl]methanol

Comprehensive Overview of rac-[(4R,5R)-2,2,5-trimethyl-1,3-oxazolidin-4-yl]methanol (CAS No. 2679941-46-7)

The compound rac-[(4R,5R)-2,2,5-trimethyl-1,3-oxazolidin-4-yl]methanol (CAS No. 2679941-46-7) is a chiral oxazolidine derivative with significant applications in asymmetric synthesis and pharmaceutical research. Its unique stereochemistry and functional groups make it a valuable intermediate for the development of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in enantioselective catalysis and drug discovery, aligning with the growing demand for green chemistry and sustainable synthesis methods.

One of the key features of rac-[(4R,5R)-2,2,5-trimethyl-1,3-oxazolidin-4-yl]methanol is its stereochemical purity, which is critical for achieving high selectivity in synthetic pathways. The compound's oxazolidine ring structure provides a rigid framework that can influence the spatial orientation of reactive sites, making it a popular choice for chiral auxiliaries and ligands in metal-catalyzed reactions. This aligns with current trends in precision medicine and targeted therapy, where enantiopure compounds are essential for minimizing side effects.

In the context of organic synthesis, rac-[(4R,5R)-2,2,5-trimethyl-1,3-oxazolidin-4-yl]methanol is often explored for its ability to facilitate C-C bond formation and stereocontrol. Its methanol moiety offers versatility for further functionalization, enabling the creation of complex molecular architectures. Recent studies have highlighted its utility in multicomponent reactions, a hot topic in click chemistry and high-throughput screening platforms.

The compound's CAS No. 2679941-46-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial research. Users often inquire about its spectroscopic data, solubility, and stability under various conditions—key parameters for experimental design. Additionally, its compatibility with biodegradable solvents and microwave-assisted synthesis techniques has garnered attention, as these methods reduce environmental impact and improve efficiency.

From a commercial perspective, rac-[(4R,5R)-2,2,5-trimethyl-1,3-oxazolidin-4-yl]methanol is supplied by specialty chemical manufacturers catering to the fine chemicals and pharmaceutical intermediates markets. Its pricing and availability are influenced by factors such as scale-up challenges and regulatory compliance, which are common concerns for synthetic chemists. Discussions on platforms like ResearchGate often focus on optimizing its synthesis to reduce costs while maintaining optical purity.

Future research directions for rac-[(4R,5R)-2,2,5-trimethyl-1,3-oxazolidin-4-yl]methanol may include its integration into flow chemistry systems or its use in photocatalysis, both of which are emerging fields in synthetic chemistry. The compound's potential to act as a hydrogen bond donor in organocatalysis also opens doors for novel reaction designs. As the scientific community prioritizes atom economy and waste reduction, this molecule’s role in sustainable chemistry is likely to expand.

In summary, rac-[(4R,5R)-2,2,5-trimethyl-1,3-oxazolidin-4-yl]methanol (CAS No. 2679941-46-7) represents a versatile and strategically important compound in modern chemistry. Its applications span asymmetric synthesis, medicinal chemistry, and material science, addressing contemporary challenges in molecular design and process optimization. Continued exploration of its properties and reactivities will undoubtedly contribute to advancements in chemical innovation.